Cas no 2176477-24-8 ((2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-4,6,12b-Tris(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-11-hydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl (4S,5R)-4,5-dihydro-2,4-diphenyl-5-oxazolecarboxylate)

• Product Name: (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-4,6,12b-Tris(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-11-hydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl (4S,5R)-4,5-dihydro-2,4-diphenyl-5-oxazolecarboxylate
• CAS No: 2176477-24-8
• MF: C₄₉H₅₁NO₁₄
• MW: 877.927555322647
• CID: 5689524
• Update Time: 2024-02-02

(2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-4,6,12b-Tris(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-11-hydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl (4S,5R)-4,5-dihydro-2,4-diphenyl-5-oxazolecarboxylate Chemical and Physical Properties

Names and Identifiers

• (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-4,6,12b-Tris(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-11-hydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl (4S,5R)-4,5-dihydro-2,4-diphenyl-5-oxazolecarboxylate

• Inchi： 1S/C49H51NO14/c1-26-33(61-45(56)39-37(30-17-11-8-12-18-30)50-43(62-39)31-19-13-9-14-20-31)24-49(57)42(63-44(55)32-21-15-10-16-22-32)40-47(7,41(54)38(60-28(3)52)36(26)46(49,5)6)34(59-27(2)51)23-35-48(40,25-58-35)64-29(4)53/h8-22,33-35,37-40,42,57H,23-25H2,1-7H3/t33-,34-,35+,37-,38+,39+,40-,42-,47+,48-,49+/m0/s1
• InChI Key： QLDFXDYHJMUJCI-XOVTVWCYSA-N
• SMILES： O1[C@@H](C(O[C@H]2C[C@]3(O)C(C)(C)C(=C2C)[C@@H](OC(C)=O)C(=O)[C@]2(C)[C@@H](OC(C)=O)C[C@]4([H])[C@](OC(C)=O)([C@@]2([H])[C@@H]3OC(=O)C2=CC=CC=C2)CO4)=O)[C@H](C2=CC=CC=C2)N=C1C1=CC=CC=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 888.6±65.0 °C(Predicted)
• pka: 12.32±0.70(Predicted)